Cas no 116509-52-5 (b-D-Xylopyranoside,4,5-diphenyl-4H-1,2,4-triazol-3-yl 1-thio-, 2,3,4-triacetate)

b-D-Xylopyranoside,4,5-diphenyl-4H-1,2,4-triazol-3-yl 1-thio-, 2,3,4-triacetate structure
116509-52-5 structure
Product Name:b-D-Xylopyranoside,4,5-diphenyl-4H-1,2,4-triazol-3-yl 1-thio-, 2,3,4-triacetate
CAS No:116509-52-5
MF:C25H25N3O7S
MW:511.54690527916
CID:177697
PubChem ID:3087806
Update Time:2025-04-19

b-D-Xylopyranoside,4,5-diphenyl-4H-1,2,4-triazol-3-yl 1-thio-, 2,3,4-triacetate Chemical and Physical Properties

Names and Identifiers

    • b-D-Xylopyranoside,4,5-diphenyl-4H-1,2,4-triazol-3-yl 1-thio-, 2,3,4-triacetate
    • [(3R,4S,5R,6S)-4,5-diacetyloxy-6-[(4,5-diphenyl-1,2,4-triazol-3-yl)sulfanyl]oxan-3-yl] acetate
    • beta-D-Xylopyranoside, 4,5-diphenyl-4H-1,2,4-triazol-3-yl 1-thio-, 2,3,4-triacetate
    • DTXSID80151408
    • 4,5-Diphenyl-4H-1,2,4-triazol-3-yl 1-thio-beta-D-xylopyranoside 2,3,4-triacetate
    • 116509-52-5
    • Inchi: 1S/C25H25N3O7S/c1-15(29)33-20-14-32-24(22(35-17(3)31)21(20)34-16(2)30)36-25-27-26-23(18-10-6-4-7-11-18)28(25)19-12-8-5-9-13-19/h4-13,20-22,24H,14H2,1-3H3/t20-,21+,22-,24+/m1/s1
    • InChI Key: UORJYOCQTLRACR-GBAAUQCPSA-N
    • SMILES: S(C1=NN=C(C2C=CC=CC=2)N1C1C=CC=CC=1)[C@H]1[C@@H]([C@H]([C@@H](CO1)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 511.14145
  • Monoisotopic Mass: 511.141
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 10
  • Complexity: 775
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 144Ų

Experimental Properties

  • Density: 1.38
  • Boiling Point: 649.7°Cat760mmHg
  • Flash Point: 346.7°C
  • Refractive Index: 1.637
  • PSA: 118.84
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